Cas no 144056-13-3 (3-bromo-5-(trimethylsilyl)pyridine)

• Product Name: 3-bromo-5-(trimethylsilyl)pyridine
• CAS No: 144056-13-3
• MF: C₈H₁₂BrNSi
• MW: 230.177082061768
• CID: 1314225
• PubChem ID: 12498849
• Update Time: 2025-06-07

3-bromo-5-(trimethylsilyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(trimethylsilyl)pyridine
• Pyridine, 3-bromo-5-(trimethylsilyl)-
• T6NJ CE E-SI-1&amp
• 1&amp
• SCHEMBL9706135
• MFCD12028716
• 144056-13-3

• Inchi： 1S/C8H12BrNSi/c1-11(2,3)8-4-7(9)5-10-6-8/h4-6H,1-3H3
• InChI Key： LMHKDWZZDREYKQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)[Si](C)(C)C

Computed Properties

• Exact Mass: 228.99226
• Monoisotopic Mass: 228.99224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Additional information on 3-bromo-5-(trimethylsilyl)pyridine

Introduction to 3-bromo-5-(trimethylsilyl)pyridine (CAS No. 144056-13-3) and Its Applications in Modern Chemical Research

3-bromo-5-(trimethylsilyl)pyridine (CAS No. 144056-13-3) is a versatile organosilicon compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its brominated pyridine core and trimethylsilyl (TMS) protecting group, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable for constructing complex heterocyclic frameworks, which are prevalent in modern drug discovery.

The pyridine ring, a nitrogen-containing heterocycle, is a cornerstone of medicinal chemistry due to its prevalence in numerous pharmacologically active agents. The introduction of a bromine atom at the 3-position and a TMS group at the 5-position enhances the reactivity and stability of the molecule, making it an ideal candidate for further functionalization. This compound’s ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has opened new avenues for the development of novel therapeutic agents.

In recent years, 3-bromo-5-(trimethylsilyl)pyridine has been extensively studied for its role in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, researchers have leveraged this compound to develop kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The TMS group provides a removable protecting element, allowing for selective deprotection under mild conditions, thereby facilitating the introduction of diverse substituents without compromising the integrity of the pyridine core.

One notable application of 3-bromo-5-(trimethylsilyl)pyridine is in the synthesis of antiviral agents. The bromine atom serves as a handle for palladium-catalyzed coupling reactions, enabling the construction of complex viral protease inhibitors. These inhibitors have shown promise in preclinical studies for their ability to disrupt viral replication cycles. Furthermore, the TMS group enhances solubility and stability during synthetic transformations, making it easier to handle and purify intermediates.

The compound’s utility extends beyond pharmaceutical applications into materials science and agrochemical research. In materials science, 3-bromo-5-(trimethylsilyl)pyridine has been employed in the synthesis of organic semiconductors and liquid crystals due to its ability to form stable π-conjugated systems. These systems are essential for developing advanced electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). Additionally, its incorporation into agrochemical formulations has led to the development of novel pesticides with improved efficacy and environmental safety profiles.

Recent advances in synthetic methodologies have further expanded the applications of 3-bromo-5-(trimethylsilyl)pyridine. For example, transition-metal-catalyzed C-H activation strategies have enabled direct functionalization of pyridine rings without pre-functionalization steps. This approach has streamlined synthetic routes and reduced costs associated with multi-step syntheses. Moreover, flow chemistry techniques have been adapted to facilitate large-scale production of this compound, making it more accessible for industrial applications.

The safety and handling of 3-bromo-5-(trimethylsilyl)pyridine are paramount considerations in its use. While it is not classified as a hazardous material under standard regulatory guidelines, proper storage conditions—such as cool temperatures and inert atmospheres—are recommended to prevent degradation. Laboratory protocols should emphasize controlled environments to ensure reproducibility and minimize risks associated with handling organic solvents.

In conclusion,3-bromo-5-(trimethylsilyl)pyridine (CAS No. 144056-13-3) is a multifaceted compound with broad utility across chemical research disciplines. Its role in drug discovery, materials science, and agrochemical development underscores its importance as a building block for innovative technologies. As synthetic methodologies continue to evolve, the demand for this compound is expected to grow, driven by its versatility and adaptability in addressing complex scientific challenges.